Cas no 820207-79-2 ((S)-1-(5-Methylthiazol-2-yl)-2-phenylethanamine)

• Product Name: (S)-1-(5-Methylthiazol-2-yl)-2-phenylethanamine
• CAS No: 820207-79-2
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 715703
• Update Time: 2023-08-03

(S)-1-(5-Methylthiazol-2-yl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine,5-methyl-a-(phenylmethyl)-, (aS)-
• 2-Thiazolemethanamine,5-methyl-alpha-(phenylmethyl)-,(alphaS)-(9CI)
• (S)-1-(5-methylthiazol-2-yl)-2-phenylethanamine
• (S)-1-(5-Methylthiazol-2-yl)-2-phenylethanamine

• Inchi： 1S/C12H14N2S/c1-9-8-14-12(15-9)11(13)7-10-5-3-2-4-6-10/h2-6,8,11H,7,13H2,1H3/t11-/m0/s1
• InChI Key： GZMXIRLVZDQBMR-NSHDSACASA-N
• SMILES： S1C(C)=CN=C1[C@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 218.088
• Monoisotopic Mass: 218.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2